2-[4-[[2-Butyl-4-chloro-5-(hydroxymethyl)imidazol-1-yl]methyl]phenyl]benzonitrile

• CAS No.: 114772-55-3
• Product Name: 2-[4-[[2-Butyl-4-chloro-5-(hydroxymethyl)imidazol-1-yl]methyl]phenyl]benzonitrile
• Molecular Formula: C22H22ClN3O
• Molecular Weight: 379.9 g/mol
• IUPAC Name: 2-[4-[[2-butyl-4-chloro-5-(hydroxymethyl)imidazol-1-yl]methyl]phenyl]benzonitrile
• Standard InChI: InChI=1S/C22H22ClN3O/c1-2-3-8-21-25-22(23)20(15-27)26(21)14-16-9-11-17(12-10-16)19-7-5-4-6-18(19)13-24/h4-7,9-12,27H,2-3,8,14-15H2,1H3
• Standard InChIKey: FGCNIDUBRIVYBP-UHFFFAOYSA-N
• SMILES: CCCCC1=NC(=C(N1CC2=CC=C(C=C2)C3=CC=CC=C3C#N)CO)Cl
• Canonical SMILES: CCCCC1=NC(=C(N1CC2=CC=C(C=C2)C3=CC=CC=C3C#N)CO)Cl
• Appearance: White Solid
• Melting Point: 158-159°C
• Description: Des[2’-(1H-tetrazol-5-yl)] 2-Cyanolosartan is a derivative of Losartan Potassium, an angiotensin II antagonist and is commonly used to significantly reduce risk of new onset atrial fibrillation and associated stroke in high-risk patients.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: Des[2’-(1H-tetrazol-5-yl)] 2-Cyanolosartan; 4’-[[2-Butyl-4-chloro-5-(hydroxymethyl)-1H-imidazol-1-yl]methyl]-[1,1’-biphenyl]-2-carbonitrile; 2-Butyl-4-chloro-1-[(2’-cyanobiphenyl-4-yl)methyl]-5-hydroxymethylimidazole; 4’-(2-Butyl-4-chloro-5-hydroxymethyl-
• PubChem Compound: 14425664
• Last Modified: Nov 11 2021